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Compound of Interest

Compound Name: N-Hexacosane-D54

Cat. No.: B12395656 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, step-by-step procedures for the safe

disposal of N-Hexacosane-D54, a deuterated n-alkane.

N-Hexacosane-D54 is not classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] However, adherence to proper

disposal protocols is crucial to maintain a safe laboratory environment and to prevent potential

environmental contamination.

Material Characterization
Understanding the physical and chemical properties of N-Hexacosane-D54 is the first step in

its safe handling and disposal. This data is critical for assessing potential risks and for providing

accurate information to waste disposal services.
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Property Value

Physical State Solid[1][2]

Appearance White Solid[2][3]

Molecular Formula C26D54

Melting Point 56-58 °C

Boiling Point 412 °C

Flash Point 215 °C

Autoignition Temperature 201 °C

Solubility in Water < 1%

Incompatibilities Strong oxidizing agents

Standard Operating Procedure for Disposal
The recommended method for the disposal of N-Hexacosane-D54 is to engage a licensed

professional waste disposal service. The following procedure outlines the steps for the

collection, storage, and preparation of the material for disposal.

1. Personal Protective Equipment (PPE): Before handling N-Hexacosane-D54 waste, ensure

the following PPE is worn:

Eye Protection: Safety glasses with side-shields.

Hand Protection: Chemical-resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.

2. Waste Collection:
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For residual amounts of the solid, carefully sweep or scoop the material to avoid creating

dust.

Place the collected waste into a clearly labeled, suitable, and closed container. The container

should be made of a material compatible with alkanes.

For materials used to clean up spills, such as absorbent pads, these should also be placed

in the designated waste container.

3. Waste Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area.

The storage area should be away from strong oxidizing agents to prevent any potential

reactions.

Ensure the container is clearly labeled as "N-Hexacosane-D54 Waste" and includes the

approximate quantity.

4. Engaging a Professional Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup by a licensed professional waste disposal service.

Provide the waste disposal service with the Safety Data Sheet (SDS) for N-Hexacosane-
D54.

Follow all institutional and local regulations for the final disposal of chemical waste.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of N-Hexacosane-D54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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